Cas no 337488-90-1 (N-(2,6-Dimethylphenyl)piperidine-3-carboxamide)

• Product Name: N-(2,6-Dimethylphenyl)piperidine-3-carboxamide
• CAS No: 337488-90-1
• MF: C₁₄H₂₀N₂O
• MW: 232.321403503418
• CID: 1070195
• Update Time: 2025-06-08

N-(2,6-Dimethylphenyl)piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• Piperidine-3-carboxylic acid (2,6-dimethyl-phenyl)-amide
• AC1LCMCJ
• AC1Q2NBR
• CBMicro_035945
• Oprea1_509194
• Oprea1_593691
• SureCN7706335
• N-(2,6-Dimethylphenyl)piperidine-3-carboxamide

• Inchi： 1S/C14H20N2O/c1-10-5-3-6-11(2)13(10)16-14(17)12-7-4-8-15-9-12/h3,5-6,12,15H,4,7-9H2,1-2H3,(H,16,17)
• InChI Key： DZYUAAHPVDFFEQ-UHFFFAOYSA-N
• SMILES： O=C(C1CNCCC1)NC1C(C)=CC=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

N-(2,6-Dimethylphenyl)piperidine-3-carboxamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2,6-Dimethylphenyl)piperidine-3-carboxamide

Introduction to N-(2,6-Dimethylphenyl)piperidine-3-carboxamide (CAS No. 337488-90-1)

N-(2,6-Dimethylphenyl)piperidine-3-carboxamide, identified by its CAS number 337488-90-1, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of piperidine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of N-(2,6-Dimethylphenyl)piperidine-3-carboxamide, particularly its aromatic ring system and piperidine core, contribute to its unique chemical properties and biological interactions.

The molecular structure of N-(2,6-Dimethylphenyl)piperidine-3-carboxamide consists of a piperidine ring substituted with a 2,6-dimethylphenyl group at the 3-position and an amide functional group. This configuration allows for multiple interactions with biological targets, making it a valuable scaffold for drug discovery. The presence of the dimethylphenyl group enhances the lipophilicity of the molecule, which is often a critical factor in drug absorption and distribution.

In recent years, there has been growing interest in piperidine derivatives due to their role in developing novel therapeutic agents. N-(2,6-Dimethylphenyl)piperidine-3-carboxamide has been studied for its potential applications in various therapeutic areas, including central nervous system (CNS) disorders, pain management, and anti-inflammatory treatments. Its ability to modulate neurotransmitter systems makes it particularly relevant in the development of drugs targeting neurological conditions.

One of the most compelling aspects of N-(2,6-Dimethylphenyl)piperidine-3-carboxamide is its mechanism of action. Studies have shown that this compound can interact with specific receptors and enzymes in the brain, leading to potential therapeutic effects. For instance, it has been observed to have interactions with serotonin receptors, which are involved in mood regulation and anxiety disorders. Additionally, its binding affinity for certain enzymes suggests that it may have applications in treating conditions related to enzyme dysregulation.

The synthesis of N-(2,6-Dimethylphenyl)piperidine-3-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the preparation of the piperidine core followed by functionalization with the 2,6-dimethylphenyl group and the amide moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These synthetic methods are crucial for ensuring that the final product meets the stringent requirements for pharmaceutical applications.

Recent research has also explored the pharmacokinetic properties of N-(2,6-Dimethylphenyl)piperidine-3-carboxamide. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its suitability as a drug candidate. Preliminary studies indicate that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and moderate metabolic stability. These characteristics make it a promising candidate for further development into a therapeutic agent.

Furthermore, computational modeling and molecular docking studies have been instrumental in elucidating the binding interactions of N-(2,6-Dimethylphenyl)piperidine-3-carboxamide with biological targets. These studies provide valuable insights into how the compound interacts with receptors and enzymes at a molecular level. By understanding these interactions, researchers can optimize the structure of the compound to enhance its potency and selectivity. This approach is increasingly important in modern drug discovery as it allows for targeted development based on detailed structural information.

The potential therapeutic applications of N-(2,6-Dimethylphenyl)piperidine-3-carboxamide extend beyond CNS disorders. Research has suggested that this compound may have anti-inflammatory properties due to its ability to modulate inflammatory pathways. Inflammation is a key factor in many chronic diseases, including arthritis and cardiovascular conditions. Therefore, exploring the anti-inflammatory potential of this compound could lead to new treatment strategies for these illnesses.

In conclusion, N-(2,6-Dimethylphenyl)piperidine-3-carboxamide (CAS No. 337488-90-1) is a versatile compound with significant potential in pharmaceutical applications. Its unique structural features and biological activities make it an attractive candidate for further research and development. As our understanding of its pharmacological properties continues to grow, so does its promise as a therapeutic agent for various medical conditions.